N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)oxalamide

• IUPAC Name: N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylethyl]oxamide
• InChI: InChI=1S/C21H26N4O5/c1-24-6-2-3-16(24)17(25-7-9-28-10-8-25)14-22-20(26)21(27)23-15-4-5-18-19(13-15)30-12-11-29-18/h2-6,13,17H,7-12,14H2,1H3,(H,22,26)(H,23,27)
• InChI Key: RSYNCZPZWYUJTK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNC(=O)C(=O)NC2=CC3=C(C=C2)OCCO3)N4CCOCC4
• Molecular Formula: C21H26N4O5
• Molecular Weight: 414.5 g/mol
• CAS No.: 1049477-57-7

Description

N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)oxalamide is a useful research compound. Its molecular formula is C21H26N4O5 and its molecular weight is 414.462. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Alkylation of Cyclic Amines with Alcohols Catalyzed by Ru(II) Complexes Bearing N-Heterocyclic Carbenes

This study discusses the synthesis of compounds with structural features similar to the one of interest, highlighting the effectiveness of ruthenium complexes in catalyzing alkylation reactions, which could be relevant for the synthesis of complex molecules like the one (Öznur Doğan Ulu, Gürbüz, & Özdemir, 2017).

Biological Activities and Mechanisms

SR141716A as an Inverse Agonist at the Human Cannabinoid CB1 Receptor

Research on compounds structurally related to the molecule , such as SR141716A, offers insights into their potential interaction with cannabinoid receptors, suggesting possible avenues for exploring therapeutic applications in neurology and pharmacology (Landsman, Burkey, Consroe, Roeske, & Yamamura, 1997).

Pharmacophoric Potential

Dihydrobenzo[1,4]oxathiine A Multi-Potent Pharmacophoric Heterocyclic Nucleus

This review discusses the pharmacophoric potential of the dihydrobenzo[1,4]oxathiine nucleus, providing a foundation for understanding how the structure of interest might be leveraged in drug design for a range of biological targets (Viglianisi & Menichetti, 2010).

Enzyme Inhibition

Synthesis of New 2-{2,3-Dihydro-1,4-Benzodioxin-6-Yl[(4-Methylphenyl)Sulfonyl]Amino}-N-(Un/Substituted-Phenyl)Acetamides as α-Glucosidase and Acetylcholinesterase Inhibitors

Exploring the enzyme inhibitory potential of compounds with the benzodioxane motif could indicate potential uses of the compound in managing diseases like diabetes and Alzheimer's (Abbasi, Riaz, Rehman, Siddiqui, Shah, Ashraf, Lodhi, & Khan, 2019).